Cas no 898787-79-6 (3-(4-Chlorophenyl)-2'-thiomethylpropiophenone)
3-(4-Chlorophenyl)-2'-thiomethylpropiophenone is a specialized organic compound featuring a chlorophenyl group and a thiomethyl-substituted propiophenone backbone. Its unique structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both chloro and thiomethyl functional groups enhances its reactivity, enabling selective modifications for targeted applications. This compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its well-defined chemical properties facilitate precise incorporation into complex synthetic pathways, making it a preferred choice for researchers in medicinal chemistry and material science. High purity grades are available to meet rigorous experimental and industrial requirements.
898787-79-6 structure
Product Name:3-(4-Chlorophenyl)-2'-thiomethylpropiophenone
CAS No:898787-79-6
MF:C16H15ClOS
MW:290.807702302933
CID:1947057
PubChem ID:24726078
Update Time:2025-06-07
3-(4-Chlorophenyl)-2'-thiomethylpropiophenone Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-chlorophenyl)-1-(2-methylsulfanylphenyl)propan-1-one
- 3-(4-chlorophenyl)-2'-thiomethylpropiophenone
- 898787-79-6
- DTXSID30644471
- AKOS016021883
- MFCD03843464
- 3-(4-Chlorophenyl)-1-[2-(methylsulfanyl)phenyl]propan-1-one
- 3-(4-Chlorophenyl)-2'-thiomethylpropiophenone
-
- MDL： MFCD03843464
- Inchi： 1S/C16H15ClOS/c1-19-16-5-3-2-4-14(16)15(18)11-8-12-6-9-13(17)10-7-12/h2-7,9-10H,8,11H2,1H3
- InChI Key： LCQPLOSNALVIIW-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CCC(C1C=CC=CC=1SC)=O
Computed Properties
- Exact Mass: 290.05300
- Monoisotopic Mass: 290.0532140Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 42.37000
- LogP: 4.87740
3-(4-Chlorophenyl)-2'-thiomethylpropiophenone Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-(4-Chlorophenyl)-2'-thiomethylpropiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206213-1g |
3-(4-chlorophenyl)-2'-thiomethylpropiophenone |
898787-79-6 | 97% | 1g |
￡540.00 | 2022-02-28 | |
| Fluorochem | 206213-2g |
3-(4-chlorophenyl)-2'-thiomethylpropiophenone |
898787-79-6 | 97% | 2g |
￡1013.00 | 2022-02-28 | |
| Fluorochem | 206213-5g |
3-(4-chlorophenyl)-2'-thiomethylpropiophenone |
898787-79-6 | 97% | 5g |
￡2025.00 | 2022-02-28 | |
| TRC | C099905-250mg |
3-(4-Chlorophenyl)-2'-thiomethylpropiophenone |
898787-79-6 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | C099905-500mg |
3-(4-Chlorophenyl)-2'-thiomethylpropiophenone |
898787-79-6 | 500mg |
$ 735.00 | 2022-06-06 | ||
| A2B Chem LLC | AH91792-1g |
3-(4-Chlorophenyl)-2'-thiomethylpropiophenone |
898787-79-6 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH91792-2g |
3-(4-Chlorophenyl)-2'-thiomethylpropiophenone |
898787-79-6 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH91792-5g |
3-(4-Chlorophenyl)-2'-thiomethylpropiophenone |
898787-79-6 | 97% | 5g |
$2291.00 | 2024-04-19 |
3-(4-Chlorophenyl)-2'-thiomethylpropiophenone Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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